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Executive Summary
Chlorine, a highly reactive halogen, plays a pivotal, multifaceted role in the chemistry of both

the troposphere and the stratosphere. While its contribution to stratospheric ozone depletion is

well-documented, recent research has illuminated its significant impact on tropospheric

oxidative capacity, ozone formation, and the lifetime of greenhouse gases like methane. This

technical guide provides an in-depth examination of the sources, chemical transformations, and

atmospheric implications of chlorine. It summarizes key quantitative data from global

atmospheric models, details common experimental methodologies for chlorine species

detection, and visualizes the core chemical pathways that govern its atmospheric lifecycle and

impact.

Introduction to Atmospheric Chlorine
Chlorine atoms (Cl•) are a potent atmospheric oxidant. The reaction rates of Cl• with many

volatile organic compounds (VOCs), including methane, can be orders of magnitude faster than

those initiated by the hydroxyl radical (OH•), the primary atmospheric detergent.[1]

Consequently, even at concentrations significantly lower than OH•, chlorine radicals can
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substantially influence regional air quality, secondary organic aerosol (SOA) formation, and

global atmospheric composition.[1][2] Atmospheric chlorine chemistry encompasses a

complex web of gas-phase reactions, heterogeneous chemistry on aerosol surfaces, and

photochemical processes, making it a critical component of modern atmospheric chemistry

models.[2][3]

Sources of Atmospheric Chlorine
The origins of atmospheric chlorine are diverse, spanning both natural and anthropogenic

sources that release a variety of inorganic and organic chlorine compounds.

2.1 Tropospheric Sources

Sea Salt Aerosol (SSA): The largest natural source of tropospheric chlorine is the

mobilization of chloride (Cl⁻) from sea salt aerosols.[3] Acid displacement by atmospheric

acids like H₂SO₄ and HNO₃ releases hydrogen chloride (HCl) into the gas phase.[3]

Biomass and Biofuel Burning: The combustion of biomass is a significant source of both

inorganic (e.g., HCl) and organic chlorine (e.g., methyl chloride, CH₃Cl).[4]

Industrial and Anthropogenic Emissions: Coal combustion, waste incineration, industrial

processes, and the application of road salt contribute substantial amounts of chlorine to the

atmosphere, often in polluted regions.[5][6]

Oceanic Emissions: Marine organisms and processes naturally release organochlorine
compounds, with methyl chloride (CH₃Cl) being a primary contributor.[7][8]

2.2 Stratospheric Sources

Chlorofluorocarbons (CFCs) and Hydrochlorofluorocarbons (HCFCs): These long-lived,

entirely anthropogenic compounds are chemically inert in the troposphere, allowing them to

be transported to the stratosphere.[9][10] Once in the stratosphere, they are photolyzed by

high-energy UV radiation, releasing chlorine atoms and initiating ozone depletion.

Other Halocarbons: Compounds like carbon tetrachloride (CCl₄) and methyl chloroform

(CH₃CCl₃) are also significant anthropogenic sources of stratospheric chlorine.[9]
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Natural Sources: Methyl chloride (CH₃Cl), produced largely by marine organisms and

biomass burning, is the most significant natural source of chlorine to the stratosphere.[7]

Tropospheric Chlorine Chemistry
In the troposphere, chlorine chemistry is characterized by the activation of relatively inert

chloride into highly reactive radical species. This process significantly enhances the

atmosphere's oxidative capacity.

3.1 Activation of Inert Chloride The key to chlorine's tropospheric impact is the conversion of

chloride (Cl⁻), primarily from sea salt, into reactive forms. This occurs mainly through

heterogeneous reactions on aerosol surfaces. A crucial pathway involves the nocturnal reaction

of dinitrogen pentoxide (N₂O₅) with particulate chloride.[11][12]

N₂O₅ itself is formed from the oxidation of nitrogen oxides (NOx). The uptake of N₂O₅ on a

chloride-containing aerosol produces nitryl chloride (ClNO₂) and nitrate.[8][13]

NO₂ + O₃ → NO₃ + O₂

NO₃ + NO₂ ⇌ N₂O₅

N₂O₅(g) + Cl⁻(aq) → ClNO₂(g) + NO₃⁻(aq)

During the day, ClNO₂ is rapidly photolyzed, releasing a chlorine atom and nitrogen dioxide

(NO₂), thereby influencing ozone production cycles.[10][14]

3.2 Role in Atmospheric Oxidation Once formed, chlorine atoms are highly effective oxidants.

They react rapidly with methane and other VOCs, often initiating oxidation chains that lead to

the formation of ozone and secondary organic aerosols.[2][15] In some polluted environments,

Cl• can significantly increase the atmospheric oxidation capacity, enhancing the production of

peroxy radicals (RO₂) and contributing to ozone formation episodes.[10][16]

Signaling Pathway: Nocturnal Formation and Photolysis
of Nitryl Chloride (ClNO₂)
The following diagram illustrates the key pathway for the conversion of NOx emissions into

reactive chlorine atoms via the formation of ClNO₂.
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Caption: Nocturnal formation and daytime photolysis of ClNO₂.
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Stratospheric Chlorine Chemistry and Ozone
Depletion
In the stratosphere, the chemistry of chlorine is dominated by its role in the catalytic

destruction of ozone (O₃).

4.1 Activation on Polar Stratospheric Clouds (PSCs) During the polar winter, extremely low

temperatures lead to the formation of Polar Stratospheric Clouds (PSCs).[17] These clouds

provide surfaces for heterogeneous reactions that convert stable chlorine reservoir species,

such as hydrogen chloride (HCl) and chlorine nitrate (ClONO₃), into more reactive forms like

molecular chlorine (Cl₂).[17]

ClONO₃ + HCl → Cl₂ + HNO₃

4.2 Catalytic Ozone Destruction When sunlight returns in the polar spring, Cl₂ is photolyzed to

produce two chlorine atoms. These atoms initiate a catalytic cycle that efficiently destroys

ozone.[15][18]

Step 1: Cl• + O₃ → ClO• + O₂

Step 2: ClO• + O → Cl• + O₂

Net Reaction: O₃ + O → 2O₂

A single chlorine atom can destroy thousands of ozone molecules before it is deactivated by

reacting with other species to form a reservoir compound.[10][18] This catalytic process is the

primary driver of the Antarctic "ozone hole."

Signaling Pathway: Catalytic Ozone Depletion Cycle
This diagram shows the primary catalytic cycle responsible for stratospheric ozone destruction

by chlorine.
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Caption: The primary catalytic cycle of stratospheric ozone destruction.

Quantitative Data from Atmospheric Models
Global chemical transport models, such as GEOS-Chem, are essential tools for quantifying the

sources, sinks, and impacts of atmospheric chlorine. The tables below summarize key data

from these models.

Table 1: Global Tropospheric Chlorine Budget (GEOS-Chem Model)[3][19]
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Source/Sink Category Process Global Flux (Tg Cl / year)

Primary Sources
Acid displacement from sea

salt aerosol
52.0

Combustion (Coal, Waste) 6.4

Oxidation of Organochlorines 3.3

Reactive Chlorine (Cl*)

Production

Heterogeneous Reactions

(e.g., HOBr+Cl⁻)
11.9

HCl + OH 9.7

Sinks (Deposition) Wet Deposition of HCl -49.0

Dry Deposition of HCl -18.0

Wet/Dry Deposition of Cl⁻

Aerosol
-4.9

Note: Reactive chlorine (Cl*) is defined as total inorganic chlorine (Cly) minus HCl.

Table 2: Modeled Chlorine Concentrations and Methane Oxidation Impact
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Parameter Region / Condition Value Reference

Mean Tropospheric

Cl• Atom

Concentration

Global Mean 620 atoms cm⁻³ [2][20]

Polluted Northern

Hemisphere

1 - 5 x 10⁴ atoms

cm⁻³
[7][21]

Marine Boundary

Layer
Up to 10⁴ atoms cm⁻³ [17]

Coastal Marine

Boundary Layer

(Daytime)

3 x 10⁵ molecules

cm⁻³
[22]

Contribution of Cl• to

Global Oxidation
Methane (CH₄) 1.0 - 2.5% [2][21]

Ethane (C₂H₆) 20% [2][20]

Propane (C₃H₈) 14% [2][20]

Observed Reactive

Chlorine Species

ClNO₂ (Inland,

Southeast Texas)
>50 ppt (frequently) [10][14]

Cl₂ (Inland, Southeast

Texas)

1 - 10 ppt (afternoon

peak)
[10][14]

ClO (Mid-latitude

Boundary Layer)
Up to 15 ppt [23][24]

Experimental Protocols for Key Species
The detection and quantification of highly reactive and often low-concentration chlorine
species in the atmosphere require sensitive and specialized analytical techniques.

6.1 Chemical Ionization Mass Spectrometry (CIMS)

CIMS is a versatile and widely used technique for detecting reactive chlorine species like

ClNO₂, Cl₂, and HOCl.[10][25]
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Principle: A reagent ion (commonly iodide, I⁻) is generated and mixed with ambient air in an

ion-molecule reaction (IMR) chamber. The reagent ion selectively reacts with target analytes

to form specific product ions. These product ions are then guided into a mass spectrometer

for detection and quantification.

Methodology for ClNO₂ and Cl₂ Detection:

Ion Generation: I⁻ ions are produced, often from a methyl iodide (CH₃I) source using a

radioactive element (e.g., ²¹⁰Po) or an electrical discharge source.[25]

Ion-Molecule Reaction: Ambient air is drawn into the IMR. I⁻ ions react with Cl₂ and ClNO₂

to form stable cluster ions:

Cl₂ + I⁻ → ICl₂⁻

ClNO₂ + I⁻ → IClNO₂⁻

Detection: The product ions (ICl₂⁻ at m/z 197/199 and IClNO₂⁻ at m/z 208/210) are

detected by a high-resolution time-of-flight or quadrupole mass spectrometer.[10]

Calibration: The instrument is calibrated by introducing known concentrations of the target

gases (e.g., from a permeation tube or gas cylinder) to determine the instrument's

sensitivity.

Experimental Workflow: CIMS Measurement of
Atmospheric Chlorine Species
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Chemical Ionization Mass Spectrometer (CIMS)
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Caption: A generalized workflow for CIMS analysis of chlorine species.

6.2 Impinger Sampling for HCl and Cl₂ (EPA Method 26/0051)

This method is a standard regulatory technique for measuring HCl and Cl₂ emissions from

stationary sources.[11][26][27]

Principle: A gas sample is extracted from a source and bubbled through a series of liquid-

filled impingers. Different solutions selectively capture the acidic gas (HCl) and the halogen

(Cl₂).
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Sampling Train: The train consists of a heated probe, a filter to remove particulate matter,

and a series of impingers.

HCl Collection: The first impingers contain an acidic solution (e.g., dilute sulfuric acid).

Gaseous HCl is highly soluble in this solution and is trapped as Cl⁻ ions. Cl₂ has low

solubility and passes through.

Cl₂ Collection: The subsequent impingers contain an alkaline solution (e.g., dilute sodium

hydroxide). Cl₂ dissolves and is hydrolyzed to form chloride (Cl⁻) and hypochlorite (ClO⁻).

Sodium thiosulfate is added to reduce the hypochlorite to chloride, ensuring all captured

Cl₂ is converted to Cl⁻.

Analysis: The solutions from the separate impinger sets are collected. The concentration

of chloride in each solution is then determined using ion chromatography.

6.3 Spectroscopic Methods

Differential Optical Absorption Spectroscopy (DOAS) is a technique used for the direct, open-

path measurement of species like chlorine monoxide (ClO) by analyzing their unique narrow-

band absorption features in the UV-visible spectrum.[28] This method has been instrumental in

detecting ClO in both the stratosphere and specific tropospheric environments like the Great

Salt Lake basin.[23][24]

Conclusion and Future Directions
The role of chlorine in atmospheric chemistry is far more significant than merely its

contribution to stratospheric ozone depletion. In the troposphere, chlorine radicals act as a

powerful oxidant, accelerating the degradation of VOCs and methane, and playing a critical

role in ozone and secondary aerosol formation, particularly in polluted coastal and inland

areas.[1][2] The activation of chlorine through heterogeneous chemistry on aerosols,

especially the N₂O₅ pathway, is a key process that links NOx pollution to halogen chemistry.[11]

Future research will continue to focus on several key areas:

Constraining Sources: Improving emission inventories for both natural and anthropogenic

chlorine sources is crucial for the accuracy of atmospheric models.
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Uncertainties in Heterogeneous Chemistry: The rates and products of heterogeneous

reactions on different aerosol types (e.g., dust, urban grime) under various atmospheric

conditions remain an area of active investigation.[8][29]

Global Impact: Refining the understanding of chlorine's global impact on the lifetime of

methane and the overall oxidative capacity of the atmosphere.[15][30]

Instrumentation: Developing new and improved instruments for the direct and interference-

free measurement of chlorine atoms and other radical species.[15]

A comprehensive understanding of these processes is essential for developing effective air

quality management strategies and for accurately modeling future atmospheric composition

and climate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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